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fluoromoxestrol fluoromoxestrol
Brand Name: Vulcanchem
CAS No.: 142154-95-8
VCID: VC0130415
InChI: InChI=1S/C21H25FO3/c1-4-21(24)18(22)10-16-15-7-5-12-9-13(23)6-8-14(12)19(15)17(25-3)11-20(16,21)2/h1,6,8-9,15-19,23-24H,5,7,10-11H2,2-3H3/t15-,16-,17-,18+,19+,20-,21-/m0/s1
SMILES: CC12CC(C3C(C1CC(C2(C#C)O)F)CCC4=C3C=CC(=C4)O)OC
Molecular Formula: C21H25FO3
Molecular Weight: 344.4 g/mol

fluoromoxestrol

CAS No.: 142154-95-8

Main Products

VCID: VC0130415

Molecular Formula: C21H25FO3

Molecular Weight: 344.4 g/mol

fluoromoxestrol - 142154-95-8

CAS No. 142154-95-8
Product Name fluoromoxestrol
Molecular Formula C21H25FO3
Molecular Weight 344.4 g/mol
IUPAC Name (8S,9S,11S,13S,14S,16R,17R)-17-ethynyl-16-fluoro-11-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
Standard InChI InChI=1S/C21H25FO3/c1-4-21(24)18(22)10-16-15-7-5-12-9-13(23)6-8-14(12)19(15)17(25-3)11-20(16,21)2/h1,6,8-9,15-19,23-24H,5,7,10-11H2,2-3H3/t15-,16-,17-,18+,19+,20-,21-/m0/s1
Standard InChIKey UPCVHECNLOMHQH-WYLBFHJUSA-N
Isomeric SMILES C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1C[C@H]([C@]2(C#C)O)F)CCC4=C3C=CC(=C4)O)OC
SMILES CC12CC(C3C(C1CC(C2(C#C)O)F)CCC4=C3C=CC(=C4)O)OC
Canonical SMILES CC12CC(C3C(C1CC(C2(C#C)O)F)CCC4=C3C=CC(=C4)O)OC
Synonyms 16 beta-(18F)fluoromoxestrol
fluoromoxestrol
fluoromoxestrol, (11beta,16alpha)-18F-isomer
fluoromoxestrol, (11beta,16alpha)-isomer
fluoromoxestrol, (11beta,16alpha,17alpha)-18F-isome
PubChem Compound 126629
Last Modified Nov 11 2021
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